Cas no 1261675-65-3 (3-(Difluoromethoxy)-5-nitrotoluene)

• Product Name: 3-(Difluoromethoxy)-5-nitrotoluene
• CAS No: 1261675-65-3
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4988923
• Update Time: 2023-08-24

3-(Difluoromethoxy)-5-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethoxy)-5-nitrotoluene

• Inchi： 1S/C8H7F2NO3/c1-5-2-6(11(12)13)4-7(3-5)14-8(9)10/h2-4,8H,1H3
• InChI Key： CIPKWOSUUOMXRC-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(C)=C1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• XLogP3: 3
• Topological Polar Surface Area: 55